Cas no 2229009-12-3 ((4,6-dichloropyridin-2-yl)methanesulfonamide)

• Product Name: (4,6-dichloropyridin-2-yl)methanesulfonamide
• CAS No: 2229009-12-3
• MF: C₆H₆Cl₂N₂O₂S
• MW: 241.095037937164
• CID: 6149529
• PubChem ID: 165966022
• Update Time: 2025-05-19

(4,6-dichloropyridin-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4,6-dichloropyridin-2-yl)methanesulfonamide
• EN300-2002217
• 2229009-12-3

• Inchi： 1S/C6H6Cl2N2O2S/c7-4-1-5(3-13(9,11)12)10-6(8)2-4/h1-2H,3H2,(H2,9,11,12)
• InChI Key： MJYIULZLGXLPSD-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)CS(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 239.9527040g/mol
• Monoisotopic Mass: 239.9527040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.4Ų

Additional information on (4,6-dichloropyridin-2-yl)methanesulfonamide

Recent Advances in the Study of (4,6-dichloropyridin-2-yl)methanesulfonamide (CAS: 2229009-12-3)

The compound (4,6-dichloropyridin-2-yl)methanesulfonamide (CAS: 2229009-12-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This sulfonamide derivative, characterized by its dichloropyridine scaffold, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of enzyme inhibition and antimicrobial activity.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymes involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (4,6-dichloropyridin-2-yl)methanesulfonamide exhibits selective inhibition against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The study highlighted the compound's high binding affinity and specificity, suggesting its potential as a lead compound for the development of novel therapeutics. Further structural optimization studies are underway to enhance its pharmacokinetic properties.

In addition to its enzyme inhibitory properties, recent research has explored the antimicrobial potential of (4,6-dichloropyridin-2-yl)methanesulfonamide. A preprint article from BioRxiv reported that the compound displayed moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further mechanistic studies are required to confirm this hypothesis. These findings underscore the compound's versatility and its potential as a scaffold for the development of new antimicrobial agents.

The synthesis of (4,6-dichloropyridin-2-yl)methanesulfonamide has also been a focus of recent investigations. A 2022 patent application (WO2022156789) described an improved synthetic route that offers higher yields and scalability compared to previous methods. The patent emphasizes the use of environmentally friendly solvents and catalysts, aligning with the growing demand for sustainable chemistry practices in pharmaceutical manufacturing. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of (4,6-dichloropyridin-2-yl)methanesulfonamide for therapeutic use. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic researchers and pharmaceutical companies are currently underway to tackle these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, (4,6-dichloropyridin-2-yl)methanesulfonamide (CAS: 2229009-12-3) represents a compelling area of research in chemical biology and drug discovery. Its dual potential as an enzyme inhibitor and antimicrobial agent, coupled with recent advancements in synthesis, positions it as a valuable candidate for further development. Future studies will likely focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.